Cas no 109652-10-0 (5-Triphenylmethyl-1H-tetrazole)

5-Triphenylmethyl-1H-tetrazole structure
109652-10-0 structure
Product name:5-Triphenylmethyl-1H-tetrazole
CAS No:109652-10-0
MF:C20H16N4
MW:312.36784362793
CID:62780
PubChem ID:29933492

5-Triphenylmethyl-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-Trityl-1H-tetrazole
    • TTPM
    • 5-TRIPHENYLMETHYL-1H-TETRAZOLE
    • 5-trityl-2H-tetrazole
    • 5-(triphenylmethyl)-2H-tetrazole
    • 5-Triphenylmethyl-tetrazol
    • AC-7606
    • N717
    • Tetrazole,5-trityl- (6CI)
    • 5-TRITYL-TETRAZOLE
    • FT-0651936
    • AKOS015888441
    • triphenylmethyl tetrazole
    • trityl tetrazole
    • SCHEMBL198144
    • ABPZRLQZVHPPCT-UHFFFAOYSA-N
    • 5-TriPhenylMethyl -1H-Tetrazole
    • 109652-10-0
    • DTXSID70652277
    • A802068
    • 2H-Tetrazole,5-(triphenylmethyl)-
    • 5-Triphenylmethyl-1H-tetrazole
    • Inchi: 1S/C20H16N4/c1-4-10-16(11-5-1)20(19-21-23-24-22-19,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H,(H,21,22,23,24)
    • InChI Key: ABPZRLQZVHPPCT-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=NNN=N4

Computed Properties

  • Exact Mass: 312.13700
  • Monoisotopic Mass: 312.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 54.5A^2

Experimental Properties

  • Color/Form: White crystal powder
  • Density: 1.23
  • Melting Point: 140-142 oC
  • Boiling Point: 522.1°C at 760 mmHg
  • Flash Point: 234.9°C
  • Refractive Index: 1.65
  • PSA: 54.46000
  • LogP: 3.58240

5-Triphenylmethyl-1H-tetrazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
T219170-1000mg
5-Triphenylmethyl-1H-tetrazole
109652-10-0
1g
$ 540.00 2022-06-03
TRC
T219170-500mg
5-Triphenylmethyl-1H-tetrazole
109652-10-0
500mg
$ 335.00 2022-06-03
Chemenu
CM277409-1g
5-Trityl-1H-tetrazole
109652-10-0 98%
1g
$720 2023-11-25
TRC
T219170-250mg
5-Triphenylmethyl-1H-tetrazole
109652-10-0
250mg
$ 205.00 2022-06-03

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